Cas no 183666-51-5 (Isoxazolo[5,4-c]isoxazole-3-carboxylicacid, ethyl ester)

• Product Name: Isoxazolo[5,4-c]isoxazole-3-carboxylicacid, ethyl ester
• CAS No: 183666-51-5
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 114163
• PubChem ID: 10845130
• Update Time: 2025-04-18

Isoxazolo[5,4-c]isoxazole-3-carboxylicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-c]isoxazole-3-carboxylicacid, ethyl ester
• ethyl [1,2]oxazolo[4,3-d][1,2]oxazole-3-carboxylate
• Isoxazolo[5,4-c]isoxazole-3-carboxylic acid, ethyl ester (9CI)
• DTXSID50445664
• ethyl isoxazolo[5,4-c]isoxazole-3-carboxylate
• AGN-PC-0NBJ6E
• 183666-51-5

• Inchi： 1S/C7H6N2O4/c1-2-11-7(10)5-4-3-12-9-6(4)13-8-5/h3H,2H2,1H3
• InChI Key： OBTJKQAYPZCZGD-UHFFFAOYSA-N
• SMILES： O1C2C(=CON=2)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.36